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Compound of Interest

Compound Name: 4-Aminofluorescein Diacetate

Cat. No.: B12284493

Get Quote

Executive Summary & Mechanism of Action
4-Aminofluorescein Diacetate (4-AFDA) is a cell-permeant, non-fluorescent esterase

substrate.[1] While structurally analogous to the widely used Nitric Oxide (NO) sensor DAF-2

DA (4,5-diaminofluorescein diacetate), 4-AFDA lacks the second amino group required to react

with NO.[1]

This structural distinction defines its two core utilities in flow cytometry:

The "Gold Standard" Control: It isolates esterase activity and dye uptake variables from NO

generation. If fluorescence increases in DAF-2 DA samples but remains stable in 4-AFDA

samples, the signal is confirmed to be NO-dependent.[1]

Fixable Viability Tracing: Unlike standard Fluorescein Diacetate (FDA), which leaks out of

cells upon fixation, the mono-amine group on 4-AFDA allows the fluorophore to be covalently

crosslinked to intracellular proteins by aldehyde fixatives (e.g., Paraformaldehyde),

permitting post-fixation analysis.[1]

Mechanism of Action[2][3]
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Uptake: The diacetate form (non-fluorescent, hydrophobic) passively diffuses across the cell

membrane.

Activation: Intracellular esterases hydrolyze the acetate groups, releasing 4-

Aminofluorescein (4-AF).

Retention/Reaction:

In Live Cells: 4-AF is highly fluorescent (Ex/Em: 490/515 nm) and retained in cells with

intact membranes.

In NO Studies: 4-AF cannot form the fluorescent triazole ring with NO (unlike DAF-2),

rendering it NO-insensitive.[1]

Upon Fixation: The free amine (-NH2) reacts with aldehyde groups, immobilizing the dye

within the cellular matrix.

Diagram: Mechanism & Structural Logic
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Caption: 4-AFDA enters the cell and is cleaved by esterases. Crucially, it does not react with

NO, serving as a specificity control, but can be chemically fixed via its amine group.[1]
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Material Science & Preparation
Property Specification

Chemical Name 4-Aminofluorescein diacetate

Molecular Weight ~431.4 g/mol

Ex / Em Maxima 490 nm / 515 nm (FITC Channel)

Solubility DMSO (Stock), PBS (Working)

Stability
Hydrolyzes in water; prepare working solutions

immediately before use.

Storage -20°C, desiccated, protected from light.

Reagent Preparation Protocol
Stock Solution (5 mM):

Dissolve 1 mg of 4-AFDA in ~460 µL of high-grade anhydrous DMSO.

Note: Avoid ethanol as it may cause transesterification or premature hydrolysis.

Aliquot into small volumes (e.g., 20 µL) and store at -20°C. Avoid freeze-thaw cycles.

Working Solution (5 - 10 µM):

Dilute the stock 1:500 or 1:1000 in pre-warmed PBS or serum-free media immediately

prior to staining.

Critical: Do not store the working solution.

Experimental Protocols
Protocol A: The "NO Control" Workflow
Use this protocol to validate DAF-2 DA or DAF-FM DA experiments.

Objective: Confirm that fluorescence changes in your DAF-2 samples are due to Nitric Oxide

and not artifacts of dye loading, esterase upregulation, or pH changes.[1]
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Cell Preparation: Harvest cells (1 x 10⁶ cells/mL) and wash 2x with PBS.

Loading (Parallel Setup):

Tube A (Test): Load with DAF-2 DA (5 µM).

Tube B (Control): Load with 4-AFDA (5 µM).

Incubation: Incubate for 30–45 minutes at 37°C in the dark.

Wash: Centrifuge and wash 1x with PBS to remove extracellular esterases and excess dye.

Stimulation: Treat both Tube A and Tube B with your NO-inducing agent (e.g., Bradykinin,

A23187, or drug candidate).[1]

Acquisition: Analyze on Flow Cytometer (FITC Channel).

Data Interpretation:

Valid NO Signal: Tube A increases fluorescence; Tube B remains stable.

Artifact/False Positive: Both Tube A and Tube B increase fluorescence (indicates esterase

upregulation or pH shift).

Protocol B: Fixable Viability/Esterase Staining
Use this protocol if you need to measure esterase activity but must fix cells for subsequent

intracellular antibody staining.

Staining: Resuspend cells in PBS containing 5 µM 4-AFDA.

Incubation: Incubate for 20 minutes at Room Temperature (RT) or 37°C.

Wash: Wash 1x with PBS.

Fixation (The Critical Step):

Resuspend cells in 4% Paraformaldehyde (PFA) in PBS.
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Incubate for 15–20 minutes at RT.

Mechanism:[1][2][3][4][5] The aldehyde groups in PFA react with the amine on 4-AF,

crosslinking it to the cytoskeleton.[1]

Permeabilization (Optional): If performing intracellular antibody staining, proceed with

saponin or Triton X-100 steps.

Wash: Wash 2x with PBS + 1% BSA.

Analysis: Measure fluorescence in the FITC channel.

Flow Cytometry Setup & Data Analysis[1][4][7][8]
Instrument Configuration

Laser: Blue (488 nm).

Filter: 530/30 nm (Standard FITC/GFP filter).

Detector: Logarithmic amplification is recommended due to the high dynamic range of

enzymatic cleavage.

Gating Strategy (Graphviz)
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Caption: Standard gating hierarchy. For NO studies, the 4-AFDA Median Fluorescence

Intensity (MFI) serves as the baseline for normalization.[1]

Data Presentation Table
Condition

DAF-2 DA Signal
(MFI)

4-AFDA Signal
(MFI)

Interpretation

Basal / Untreated Low (+) Low (+)
Baseline esterase

activity.

NO Donor (Positive) High (+++) Low (+)
True Positive: Specific

NO detection.

Esterase Upregulation High (++) High (++)

False Positive: Signal

due to increased

hydrolysis, not NO.

Dead Cells Low (-) Low (-)
Loss of membrane

integrity/esterase.
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Troubleshooting & Optimization
Issue: High Background in Negative Controls.

Cause: Extracellular hydrolysis of the diacetate.

Solution: Ensure cells are washed thoroughly after loading. Keep the loading buffer serum-

free (serum contains esterases).

Issue: Signal Loss After Fixation.

Cause: Insufficient crosslinking time or low pH fixative.

Solution: Ensure PFA is fresh (pH 7.4). Do not use methanol/acetone fixation, as these

precipitate proteins without covalently linking the amine dye, leading to leakage.[1]

Issue: Spectral Overlap.

Context: 4-AFDA occupies the FITC channel.

Solution: If combining with antibody panels, use PE, APC, or BV dyes for surface markers.

Avoid GFP/FITC conjugates.
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Demonstrates the use of 4-AFDA (referred to as 4-AFDA or 4-AF diacetate)

Molecular Probes / Thermo Fisher Scientific. "DAF-FM Diacetate Product Information."

Provides chemical properties and handling standards for fluorescein diacetate deriv

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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